Cas no 401-76-3 (2-(3-fluorophenyl)propan-2-ol)

• Product Name: 2-(3-fluorophenyl)propan-2-ol
• CAS No: 401-76-3
• MF: C₉H₁₁FO
• MW: 154.181446313858
• MDL: MFCD11870100
• CID: 925424
• PubChem ID: 314548
• Update Time: 2025-04-19

2-(3-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)propan-2-ol
• <3-Fluor-phenyl>-dimethylcarbinol
• EN300-1261525
• NSC-232435
• SB83994
• AKOS009996437
• CS-0210013
• 401-76-3
• SCHEMBL22012213
• AMY4656
• NSC232435
• DTXSID50310828
• BS-28415
• 2-(3-Fluorophenyl)-2-propanol

• MDL： MFCD11870100
• Inchi： 1S/C9H11FO/c1-9(2,11)7-4-3-5-8(10)6-7/h3-6,11H,1-2H3
• InChI Key： HJYNFYSNULPWRA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C)(C)O

Computed Properties

• Exact Mass: 154.07900
• Monoisotopic Mass: 154.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 211.6°C at 760 mmHg
• Flash Point: 101°C
• Refractive Index: 1.499
• PSA: 20.23000
• LogP: 2.05310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes